Cas no 1170657-10-9 (2-(5-{4-2-(1H-indol-3-yl)acetylpiperazin-1-yl}-1,3,4-thiadiazol-2-yl)sulfanyl-N-(5-methyl-1,2-oxazol-3-yl)acetamide)

• Product Name: 2-(5-{4-2-(1H-indol-3-yl)acetylpiperazin-1-yl}-1,3,4-thiadiazol-2-yl)sulfanyl-N-(5-methyl-1,2-oxazol-3-yl)acetamide
• CAS No: 1170657-10-9
• MF: C₂₂H₂₃N₇O₃S₂
• MW: 497.59312081337
• CID: 6466390
• PubChem ID: 44069650
• Update Time: 2024-01-14

2-(5-{4-2-(1H-indol-3-yl)acetylpiperazin-1-yl}-1,3,4-thiadiazol-2-yl)sulfanyl-N-(5-methyl-1,2-oxazol-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(5-{4-2-(1H-indol-3-yl)acetylpiperazin-1-yl}-1,3,4-thiadiazol-2-yl)sulfanyl-N-(5-methyl-1,2-oxazol-3-yl)acetamide
• VU0645720-1
• F5520-0292
• 2-[[5-[4-[2-(1H-indol-3-yl)acetyl]piperazin-1-yl]-1,3,4-thiadiazol-2-yl]sulfanyl]-N-(5-methyl-1,2-oxazol-3-yl)acetamide
• 2-((5-(4-(2-(1H-indol-3-yl)acetyl)piperazin-1-yl)-1,3,4-thiadiazol-2-yl)thio)-N-(5-methylisoxazol-3-yl)acetamide
• AKOS024511686
• 1170657-10-9
• 2-[(5-{4-[2-(1H-indol-3-yl)acetyl]piperazin-1-yl}-1,3,4-thiadiazol-2-yl)sulfanyl]-N-(5-methyl-1,2-oxazol-3-yl)acetamide

• Inchi： 1S/C22H23N7O3S2/c1-14-10-18(27-32-14)24-19(30)13-33-22-26-25-21(34-22)29-8-6-28(7-9-29)20(31)11-15-12-23-17-5-3-2-4-16(15)17/h2-5,10,12,23H,6-9,11,13H2,1H3,(H,24,27,30)
• InChI Key： JCJYIEWVUSGNOH-UHFFFAOYSA-N
• SMILES： S1C(=NN=C1N1CCN(C(CC2=CNC3C=CC=CC2=3)=O)CC1)SCC(NC1C=C(C)ON=1)=O

Computed Properties

• Exact Mass: 497.13037997g/mol
• Monoisotopic Mass: 497.13037997g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 174Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines